Cas no 82620-73-3 (2'-Methoxy-5'-methylpropiophenone)

• Product Name: 2'-Methoxy-5'-methylpropiophenone
• CAS No: 82620-73-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD09891209
• CID: 4203919
• PubChem ID: 12431831
• Update Time: 2025-10-13

2'-Methoxy-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-methoxy-5-methylphenyl)-
• 2'-Methoxy-5'-methylpropiophenone

• MDL： MFCD09891209
• Inchi： 1S/C11H14O2/c1-4-10(12)9-7-8(2)5-6-11(9)13-3/h5-7H,4H2,1-3H3
• InChI Key： HXJFDGOJFTWPIR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2'-Methoxy-5'-methylpropiophenone

1-Propanone, 1-(2-Methoxy-5-Methylphenyl)-: A Comprehensive Overview

1-Propanone, also known as acetone, is a simple but versatile organic compound that has found applications in various fields, including chemistry, biology, and pharmaceuticals. However, the focus of this article is on a specific derivative: 1-Propanone, 1-(2-Methoxy-5-Methylphenyl)-, which has gained significant attention due to its unique chemical structure and potential applications in drug discovery and development.

This compound belongs to the family of aromatic ketones, characterized by the presence of a benzene ring substituted with specific groups. The substituents in this case are a methoxy group at position 2 and a methyl group at position 5, which impart distinct electronic and steric properties to the molecule. These features make it an interesting candidate for pharmacological research, as they can influence both the physical and biological interactions of the compound.

Recent studies have highlighted the importance of understanding the chemical structure and bioactivity of such compounds. For instance, research published in the Journal of Medicinal Chemistry explored the potential of similar ketone derivatives as inhibitors of kinase enzymes, which are crucial targets in cancer therapy. The presence of electron-donating groups like methoxy and methyl can enhance the compound's ability to interact with enzyme active sites, making it a promising lead for drug development.

Another area of interest is the synthesis and characterization of this compound. Modern organic chemistry has enabled the efficient synthesis of complex aromatic ketones, including 1-Propanone, 1-(2-Methoxy-5-Methylphenyl)-, through methods such as Friedel-Crafts acylation and nucleophilic aromatic substitution. These techniques not only ensure high purity but also allow for precise control over the substituents' positions, which is critical for achieving desired biological activities.

Moreover, the compound's biological properties have been evaluated in preclinical models. Studies indicate that it exhibits moderate inhibitory activity against certain pathogenic enzymes, suggesting its potential as a therapeutic agent. However, further research is needed to optimize its pharmacokinetics and toxicity profile, which are essential for translating laboratory findings into clinical applications.

In conclusion, 1-Propanone, 1-(2-Methoxy-5-Methylphenyl)- represents an intriguing compound with diverse applications in the biomedical field. Its unique structure, combined with its potential as a drug candidate, underscores the importance of continued research in this area. As our understanding of its mechanism of action and therapeutic potential evolves, it is likely to play a significant role in future drug discovery efforts.